5-[(4-Bromophenyl)sulfanyl]-2-thiophenecarbaldehyde
Overview
Description
“5-[(4-Bromophenyl)sulfanyl]-2-thiophenecarbaldehyde” is a biochemical compound with the molecular formula C11H7BrOS2 and a molecular weight of 299.21 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a thiophene ring attached to a carbaldehyde group and a bromophenyl group via a sulfanyl linkage . The exact three-dimensional structure is not provided in the search results.Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 299.21 and a molecular formula of C11H7BrOS2 . Further physical and chemical properties are not provided in the search results.Scientific Research Applications
Synthesis and Reactions
- The synthesis of 5-aryl-2-thiophenecarbaldehydes involves the reaction of 2-thiophenecarbaldehyde with arene diazonium chlorides, leading to various derivatives including 5-[(4-Bromophenyl)sulfanyl]-2-thiophenecarbaldehyde (Obushak, Matiychuk, & Lytvyn, 2008).
- Thiophenecarbaldehydes can be used in coupling reactions and coupling-alkylations, promoted by samarium diiodide, to produce C-5 hydroxyalkylation products and thiophene-fused polycyclic compounds (Yang & Fang, 1999).
Analytical and Fluorescent Applications
- 5-(4-Pyridyl)-2-thiophenecarbaldehyde has been utilized as a fluorescent derivatization reagent for the determination of primary alkylamines, showing high sensitivity and a wide dynamic range (Nakajima, Yamamoto, & Hara, 1990).
Molecular Structure Studies
- The molecular structure of various derivatives of thiophenecarbaldehydes has been studied, providing insights into the conformation and interactions of these compounds (Stolarczyk et al., 2018).
Catalytic and Chemical Properties
- Certain derivatives of thiophenecarbaldehydes exhibit catalytic properties, such as sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester, which is used as a recyclable catalyst in condensation reactions (Tayebi et al., 2011).
- The hydrogenation of sulfur-containing aldehydes, including thiophene-2-carbaldehyde, has been achieved using a base-catalyzed method, offering a selective approach to convert these compounds to alcohols (Vu, Kumbhar, & Figuéras, 2003).
Properties
IUPAC Name |
5-(4-bromophenyl)sulfanylthiophene-2-carbaldehyde | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrOS2/c12-8-1-3-9(4-2-8)14-11-6-5-10(7-13)15-11/h1-7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEDZPXWJYJFKMB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SC2=CC=C(S2)C=O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrOS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601234846 | |
Record name | 5-[(4-Bromophenyl)thio]-2-thiophenecarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601234846 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
886361-55-3 | |
Record name | 5-[(4-Bromophenyl)thio]-2-thiophenecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=886361-55-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-[(4-Bromophenyl)thio]-2-thiophenecarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601234846 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.